N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-propoxybenzamide

• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-3-propoxybenzamide
• InChI: InChI=1S/C20H23ClN2O2/c1-2-12-25-17-7-5-6-15(13-17)20(24)22-16-8-9-19(18(21)14-16)23-10-3-4-11-23/h5-9,13-14H,2-4,10-12H2,1H3,(H,22,24)
• InChI Key: IIHLRWMIXKACOU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCCC3)Cl
• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol

Description

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-propoxybenzamide (known as ABT-594) is a synthetic compound that belongs to the class of analgesics known as nicotinic acetylcholine receptor agonists. This compound has been shown to have potent analgesic effects in preclinical studies, making it a promising candidate for the development of new pain medications.

Mechanism of Action

ABT-594 acts as an agonist at nicotinic acetylcholine receptors, specifically at the α4β2 and α3β4 subtypes. Activation of these receptors results in the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the modulation of pain signaling pathways.
Biochemical and Physiological Effects:
In addition to its analgesic effects, ABT-594 has been shown to produce a range of other biochemical and physiological effects. These include the modulation of neurotransmitter release in the brain, the inhibition of inflammatory cytokine production, and the modulation of immune cell function.

Advantages and Limitations for Lab Experiments

One advantage of ABT-594 as a research tool is its potent analgesic effects, which make it useful for studying pain signaling pathways in preclinical models. However, one limitation of ABT-594 is its potential for producing side effects such as nausea, vomiting, and sedation, which can complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on ABT-594. One area of focus could be the development of new formulations or delivery methods that minimize side effects while maintaining its analgesic efficacy. Another area of interest could be the investigation of ABT-594's effects on other physiological systems, such as the immune system or the cardiovascular system. Finally, further studies could be conducted to better understand the mechanisms underlying ABT-594's analgesic effects, which could lead to the development of new pain medications with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of ABT-594 involves a multi-step process that begins with the reaction of 3-chloro-4-fluoroaniline with pyrrolidine to form the corresponding pyrrolidinyl aniline intermediate. This intermediate is then reacted with 3-propoxybenzoyl chloride to form ABT-594.

Scientific Research Applications

ABT-594 has been extensively studied in preclinical models of pain, including animal models of neuropathic pain, inflammatory pain, and acute pain. In these studies, ABT-594 has been shown to produce potent analgesic effects that are comparable to or greater than those produced by currently available pain medications.